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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the standard enthalpy of formation
for various lead oxides. It includes a compilation of reported values, a detailed description of
the experimental methodologies used for their determination, and a visualization of the logical
relationships involved in these calculations. This document is intended to serve as a valuable
resource for professionals in research and development who require accurate thermochemical
data for lead compounds.

Data Presentation: Standard Enthalpy of Formation
of Lead Oxides

The standard enthalpy of formation (AH°f) is the change in enthalpy when one mole of a
compound is formed from its constituent elements in their standard states.[1][2] For the lead
oxides, this corresponds to the reaction of solid lead (Pb) with oxygen gas (O2). The following
table summarizes the reported standard enthalpy of formation for several common lead oxides
at 298.15 K (25 °C) and 1 bar.[3][4]
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) ] Molar Mass ( g/mol
Lead Oxide Chemical Formula AH°f (kJ/mol)

)

Lead(ll) oxide -217.9[5][6], -219.0[7],

. _ PbO 223.20 -219.4[4], -219.41][8]
(Litharge/Massicot)
[9]
o -276.6[5][6], -277.4[7]
Lead dioxide PbO2 239.20
[10]
Lead(ll,IV) oxide
o Pb3O4 685.60 -734.7[6], -735[11]
(Minium)
) Not available in cited
Lead(lll) oxide Pb20s3 462.40

sources

Note: Lead(ll) oxide exists in two polymorphs, a red tetragonal form (litharge) and a yellow
orthorhombic form (massicot). The enthalpy change for the transformation from the red to the
yellow form is relatively small, at approximately 1.6 kJ/mol.[12]

Experimental Protocols: Determining Enthalpy of
Formation

The standard enthalpy of formation of lead oxides is typically determined experimentally using
calorimetry, often in conjunction with Hess's Law.

Calorimetry

Calorimetry is the science of measuring the heat of chemical reactions or physical changes.[13]
[14] A common method involves a reaction calorimeter, where a chemical reaction is initiated in
a controlled environment, and the resulting temperature change is measured.

General Experimental Setup:

o Calorimeter: A well-insulated container, such as a Dewar flask or nested polystyrene cups, is
used to minimize heat exchange with the surroundings.[15]
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e Reactants: A known mass of the lead oxide or a related lead compound is reacted with a
suitable reagent (e.g., an acid) of known concentration and volume within the calorimeter.

o Temperature Measurement: A precise thermometer or a digital temperature probe is used to
record the temperature of the system before, during, and after the reaction.[16]

o Data Analysis: The heat absorbed or released by the reaction (q_rxn) is calculated using the
formula:

g_rxn = - (g_solution + g_calorimeter)

where:

[¢]

g_solution is the heat absorbed by the solution, calculated as m_solution x ¢_solution x
AT.

[¢]

g_calorimeter is the heat absorbed by the calorimeter, determined by a separate
calibration experiment.

[¢]

m_solution is the mass of the solution.

[e]

c_solution is the specific heat capacity of the solution.

[e]

AT is the change in temperature.

The enthalpy change for the reaction (AH) is then determined by dividing g_rxn by the number
of moles of the limiting reactant.

Hess's Law of Constant Heat Summation

It is often difficult or impossible to directly measure the enthalpy of formation of a compound. In
such cases, Hess's Law is applied.[17] This fundamental principle of thermochemistry states
that the total enthalpy change for a reaction is the same, no matter how many steps the
reaction is carried out in.

For the determination of the enthalpy of formation of a lead oxide, a series of reactions are
performed that can be algebraically combined to yield the formation reaction of the desired
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oxide. For example, to determine the enthalpy of formation of lead(ll) oxide (PbO), one might
measure the enthalpy of reaction for:

e The reaction of solid lead with an acid.
e The reaction of lead(ll) oxide with the same acid.

By combining these experimentally determined enthalpy changes with the known standard
enthalpy of formation of water, the enthalpy of formation of PbO can be calculated.

Mandatory Visualization: Application of Hess's Law

The following diagram illustrates the logical workflow for determining the standard enthalpy of
formation of lead(ll) oxide using Hess's Law.
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Calculation

AH°f(PbO) = AH1 - AH2 + AH3

Indirect (Hess's Law) Path

Ha(g) + %:02(g) AHs = AHH(H20) > H00)
AHz (experimental)
PbO(s) + 2H*(aq) P PbClz(aq) + H20(1)
AHa1 (experimental)
Pb(s) + 2H*(aq) P PbClz(aq) + Hz(g)
Direct (but impractical) Reaction
AH°f(PbO) = ?
Pb(s) + %:02(g) P> PbO(s)

Click to download full resolution via product page

Caption: A diagram illustrating the application of Hess's Law to determine the enthalpy of
formation of PbO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b073408?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073408?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

